molecular formula C18H28N2O4 B3244555 Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate CAS No. 1624260-83-8

Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate

Cat. No. B3244555
CAS RN: 1624260-83-8
M. Wt: 336.4 g/mol
InChI Key: YXBVZUDSHDRONY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate (DMHD) is a chemical compound that has been extensively studied for its potential use in various scientific research applications. DMHD is a hydrazine derivative that is widely used as a reagent in organic synthesis due to its unique chemical properties.

Mechanism of Action

The mechanism of action of Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate is not well understood. However, it is believed to act as a prodrug that selectively releases cytotoxic agents in cancer cells. This compound is also known to act as a catalyst in various chemical reactions, including the synthesis of chiral compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it has been shown to selectively release cytotoxic agents in cancer cells, leading to increased cancer cell death. This compound has also been shown to act as a catalyst in various chemical reactions, including the synthesis of chiral compounds.

Advantages and Limitations for Lab Experiments

Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate has several advantages for use in lab experiments. It is a stable and easy-to-handle compound that can be synthesized using simple reaction conditions. This compound has also been shown to selectively release cytotoxic agents in cancer cells, making it a potential candidate for cancer treatment. However, this compound has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions related to Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate. One potential direction is the development of new synthesis methods to improve the yield and purity of this compound. Another direction is the study of the mechanism of action of this compound, which could lead to the development of new cancer treatments. Additionally, this compound could be further studied for its potential use as a catalyst in various chemical reactions.

Scientific Research Applications

Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate has been widely used as a reagent in organic synthesis due to its unique chemical properties. It has been used in the synthesis of various compounds, including hydrazones, imines, and pyrazoles. This compound has also been studied for its potential use as a prodrug in cancer treatment. It has been shown to selectively release cytotoxic agents in cancer cells, leading to increased cancer cell death. This compound has also been used as a catalyst in various chemical reactions, including the synthesis of chiral compounds.

properties

IUPAC Name

tert-butyl N-[(2-methylphenyl)methyl]-N-[(2-methylpropan-2-yl)oxycarbonylamino]carbamate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H28N2O4/c1-13-10-8-9-11-14(13)12-20(16(22)24-18(5,6)7)19-15(21)23-17(2,3)4/h8-11H,12H2,1-7H3,(H,19,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YXBVZUDSHDRONY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1CN(C(=O)OC(C)(C)C)NC(=O)OC(C)(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H28N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601118797
Record name 1,2-Hydrazinedicarboxylic acid, 1-[(2-methylphenyl)methyl]-, 1,2-bis(1,1-dimethylethyl) ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601118797
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

336.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1624260-83-8
Record name 1,2-Hydrazinedicarboxylic acid, 1-[(2-methylphenyl)methyl]-, 1,2-bis(1,1-dimethylethyl) ester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1624260-83-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,2-Hydrazinedicarboxylic acid, 1-[(2-methylphenyl)methyl]-, 1,2-bis(1,1-dimethylethyl) ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601118797
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate
Reactant of Route 2
Reactant of Route 2
Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate
Reactant of Route 3
Reactant of Route 3
Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate
Reactant of Route 4
Reactant of Route 4
Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate
Reactant of Route 5
Reactant of Route 5
Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate
Reactant of Route 6
Reactant of Route 6
Di-tert-butyl 1-(2-methylbenzyl)hydrazine-1,2-dicarboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.